Cas no 90251-24-4 (1H-Pyrazole, 3-(chloromethyl)-1-(4-nitrophenyl)-)

• Product Name: 1H-Pyrazole, 3-(chloromethyl)-1-(4-nitrophenyl)-
• CAS No: 90251-24-4
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 791284
• PubChem ID: 13384024
• Update Time: 2025-04-19

1H-Pyrazole, 3-(chloromethyl)-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(chloromethyl)-1-(4-nitrophenyl)-
• 3-(chloromethyl)-1-(4-nitrophenyl)pyrazole
• AKOS015156211
• DTXSID00538979
• 3-(Chloromethyl)-1-(4-nitrophenyl)-1H-pyrazole
• SCHEMBL10699979
• 90251-24-4

• Inchi： 1S/C10H8ClN3O2/c11-7-8-5-6-13(12-8)9-1-3-10(4-2-9)14(15)16/h1-6H,7H2
• InChI Key： FSIAGHLEMKPMBQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CN(C2C=CC(=CC=2)[N+](=O)[O-])N=1

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų